Cas no 448184-56-3 (S-Desethylpiperidino S-2-Carboxyl-2-oxo-ethyl-(2-aminoethyl)amino Vardenafil)

• Product Name: S-Desethylpiperidino S-2-Carboxyl-2-oxo-ethyl-(2-aminoethyl)amino Vardenafil
• CAS No: 448184-56-3
• MF: C₂₁H₂₆N₆O₇S
• MW: 506.532143115997
• CID: 4556303
• Update Time: 2025-05-18

S-Desethylpiperidino S-2-Carboxyl-2-oxo-ethyl-(2-aminoethyl)amino Vardenafil Chemical and Physical Properties

Names and Identifiers

• Vardenafil Impurity 7
• Vardenafil Impurity 4
• Acetic acid, 2-[[2-[[[3-(1,4-dihydro-5-methyl-4-oxo-7-propylimidazo[5,1-f][1,2,4]triazin-2-yl)-4-ethoxyphenyl]sulfonyl]amino]ethyl]amino]-2-oxo-
• 2-((2-((4-ethoxy-3-(5-methyl-4-oxo-7-propyl-1,4-dihydroimidazo[5,1-f][1,2,4]triazin-2-yl)phenyl)sulfonamido)ethyl)amino)-2-oxoacetic acid
• S-Desethylpiperidino S-2-Carboxyl-2-oxo-ethyl-(2-aminoethyl)amino Vardenafil

• Inchi： 1S/C21H26N6O7S/c1-4-6-16-24-12(3)17-19(28)25-18(26-27(16)17)14-11-13(7-8-15(14)34-5-2)35(32,33)23-10-9-22-20(29)21(30)31/h7-8,11,23H,4-6,9-10H2,1-3H3,(H,22,29)(H,30,31)(H,25,26,28)
• InChI Key： IYBDOKDAJOBYNZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NCCNS(C1=CC=C(OCC)C(C2=NC(=O)C3=C(C)N=C(CCC)N3N2)=C1)(=O)=O)=O

Additional information on S-Desethylpiperidino S-2-Carboxyl-2-oxo-ethyl-(2-aminoethyl)amino Vardenafil

S-Desethylpiperidino S-2-Carboxyl-2-Oxo-Ethyl-(2-Aminoethyl)Amino Vardenafil: A Comprehensive Overview

S-Desethylpiperidino S-2-Carboxyl-2-Oxo-Ethyl-(2-Aminoethyl)Amino Vardenafil, also known by its CAS number 448184-56-3, is a compound of significant interest in the field of medicinal chemistry. This compound is a derivative of vardenafil, a well-known phosphodiesterase type 5 (PDE5) inhibitor, which is primarily used for the treatment of erectile dysfunction (ED). The structural modification introduced in this compound involves the substitution of a piperidino group and the introduction of a carboxylic acid moiety, which may enhance its pharmacokinetic properties and therapeutic potential.

The CAS number 448184-56-3 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature. Recent studies have focused on the optimization of PDE5 inhibitors to improve their efficacy, safety, and bioavailability. The modification in S-Desethylpiperidino S-2-Carboxyl-2-Oxo-Ethyl-(2-Aminoethyl)Amino Vardenafil aims to address some of the limitations associated with traditional vardenafil, such as rapid metabolism and potential side effects.

Pharmacokinetic studies have shown that the carboxylic acid group in this compound may influence its absorption and distribution profiles. This modification could potentially reduce the first-pass metabolism, thereby increasing the bioavailability of the drug. Additionally, the piperidino group may enhance the compound's solubility and stability, making it a more favorable candidate for therapeutic applications.

In terms of pharmacodynamics, S-Desethylpiperidino S-2-Carboxyl-2-Oxo-Ethyl-(2-Aminoethyl)Amino Vardenafil retains the core mechanism of action of vardenafil as a PDE5 inhibitor. However, the structural changes may modulate its selectivity for PDE5 over other phosphodiesterase isoforms, potentially reducing off-target effects. This could lead to a safer profile compared to existing PDE5 inhibitors.

Recent research has also explored the potential of this compound in treating conditions beyond erectile dysfunction. For instance, its ability to inhibit PDE5 may be beneficial in managing pulmonary hypertension and other cardiovascular conditions where cGMP signaling plays a critical role. Clinical trials are currently underway to evaluate its efficacy and safety in these indications.

The development of S-Desethylpiperidino S-2-Carboxyl-2-Oxo-Ethyl-(2-Aminoethyl)Amino Vardenafil highlights the ongoing efforts in medicinal chemistry to optimize existing drugs through structural modifications. By addressing the limitations of traditional vardenafil, this compound represents a promising advancement in the treatment of ED and related conditions.